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Compound of Interest

Compound Name: 5,7-Diacetoxyflavone

Cat. No.: B019432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5,7-Diacetoxyflavone is a derivative of the naturally occurring flavonoid, chrysin, and is of

significant interest in biomedical research and drug development for its potential therapeutic

properties. Accurate and reproducible experimental results rely on the correct preparation and

handling of stock solutions. These application notes provide a detailed protocol for the

preparation, storage, and safe handling of 5,7-Diacetoxyflavone stock solutions, primarily for

use in in vitro cell-based assays.

Data Presentation: Solubility and Stability
Proper solvent selection is critical for dissolving 5,7-Diacetoxyflavone and ensuring its

stability. Dimethyl sulfoxide (DMSO) is the most common solvent for preparing stock solutions

for cell culture experiments due to its high solubilizing capacity for a wide range of organic

compounds.
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Parameter Value/Recommendation Source

Molecular Formula C₁₉H₁₄O₆ [1]

Molecular Weight 338.31 g/mol [1]

Appearance Yellow powder [1]

Recommended Solvents

DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

[1][2]

Recommended Stock Solution

Concentration
1-100 mM in DMSO General Practice

Storage of Powder 2-8°C [1]

Storage of Stock Solution

Aliquot and store at -20°C for

short-term (up to 1 month) or

-80°C for long-term (up to 6

months)

[3]

Stability

Avoid repeated freeze-thaw

cycles. Prepare fresh working

solutions from stock for each

experiment.

[3]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 5,7-Diacetoxyflavone in

DMSO. This concentration is a common starting point for subsequent dilutions to achieve

desired working concentrations for cell-based assays.

Materials:

5,7-Diacetoxyflavone (powder)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
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Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Safety Precautions: Before starting, ensure you are wearing the appropriate PPE.[4] Handle

the powdered 5,7-Diacetoxyflavone in a chemical fume hood or a well-ventilated area to

avoid inhalation of the powder.[4]

Calculation:

Determine the mass of 5,7-Diacetoxyflavone required to make the desired volume of a

10 mM stock solution.

The molecular weight of 5,7-Diacetoxyflavone is 338.31 g/mol .

To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) stock solution:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 338.31 g/mol

Mass (mg) = 3.38 mg

Weighing:

Carefully weigh out 3.38 mg of 5,7-Diacetoxyflavone powder using an analytical balance.

Transfer the weighed powder to a sterile microcentrifuge tube or an amber glass vial. It is

recommended to dissolve the entire amount of a pre-weighed small package to avoid
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inaccuracies from weighing very small quantities.[5]

Dissolution:

Add 1 mL of anhydrous/molecular biology grade DMSO to the tube containing the 5,7-
Diacetoxyflavone powder.

Close the tube/vial securely.

Vortex the solution until the powder is completely dissolved. Gentle warming in a water

bath (not exceeding 40°C) can aid in dissolution if necessary.[6]

Storage:

Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 20-50 µL) in sterile microcentrifuge tubes. This minimizes the number of freeze-thaw

cycles for the entire stock.[3]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C, protected from light.[7]

Preparation of Working Solutions:

For cell culture experiments, the final concentration of DMSO should be kept low, typically ≤

0.1-0.5%, to avoid solvent-induced cytotoxicity.[3][7]

Thaw a single aliquot of the 10 mM stock solution at room temperature.

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final working concentration.

For example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a

1:1000 dilution (e.g., add 1 µL of the 10 mM stock to 999 µL of cell culture medium).

Always include a vehicle control in your experiments, which consists of cell culture medium

with the same final concentration of DMSO as your treated samples.[8]
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Mandatory Visualizations

Figure 1: Workflow for 5,7-Diacetoxyflavone Stock Solution Preparation
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Caption: Workflow for preparing 5,7-Diacetoxyflavone stock solution.

Figure 2: General Considerations for Using Flavonoids in Cell Signaling Assays
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Caption: Logic diagram for experimental setup with vehicle control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 5,7-
Diacetoxyflavone Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019432#how-to-prepare-5-7-diacetoxyflavone-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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